2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione

• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• SMILES: CC(C)(C)C(=O)C1C(=O)CCCCC1=O
• InChI: InChI=1S/C12H18O3/c1-12(2,3)11(15)10-8(13)6-4-5-7-9(10)14/h10H,4-7H2,1-3H3
• InChIKey: ZTAXCAKFPVGPLL-UHFFFAOYSA-N

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione: Structural & Physicochemical Profile

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione (CAS 1691103-49-7), also designated 2-pivaloylcycloheptane-1,3-dione, is a synthetic 2-acyl-1,3-cycloheptanedione derivative featuring a seven-membered cyclic diketone core and a bulky pivaloyl (2,2-dimethylpropanoyl) substituent at the C2 position [1]. Its molecular formula is C₁₂H₁₈O₃, molecular weight 210.27 g/mol, and commercial sources typically supply this compound at ≥95% purity with batch-specific QC documentation including NMR, HPLC, or GC . The compound contains a 1,3-dione system capable of keto-enol tautomerization, a structural motif central to the pharmacophore of numerous agrochemical and bioactive molecules [2].

• Seven-membered 1,3-dione core enables conformational studies

• Pre-installed pivaloyl group provides steric shielding at C2

• Batch-specific QC documentation (NMR, HPLC) supports reproducibility

• [1] Patent US-8507714-B2, '7-membered ring compound and method of production and pharmaceutical application thereof', 2013. View Source
• [2] Ooka, J.K. et al. (2022). 'Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.' Plants, 11(17), 2269. View Source

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione: Analog Substitution Challenges

2-Acyl-1,3-cycloalkanediones constitute a privileged scaffold in agrochemical and pharmaceutical discovery, yet substitution among structurally related analogs is precluded by ring-size-dependent conformational constraints, tautomeric equilibria, and steric modulation at the C2 acyl position [1]. The seven-membered cycloheptane-1,3-dione core of the target compound adopts a distinct conformational landscape compared to five- and six-membered counterparts (cyclopentane-1,3-dione and cyclohexane-1,3-dione), directly impacting metal chelation geometry, enzyme active-site complementarity, and downstream biological activity [2]. Furthermore, the pivaloyl (2,2-dimethylpropanoyl) substituent introduces substantial steric bulk that cannot be replicated by linear acyl chains or smaller branched groups, altering both chemical reactivity and biomolecular recognition [3]. Generic substitution without accounting for these parameters risks compromised synthetic outcomes, non-reproducible biological data, and failed scale-up campaigns.

! Cyclohexane-1,3-dione analogs adopt distinct chair conformation, altering chelation geometry

! Linear acyl chains cannot replicate pivaloyl steric bulk, affecting reactivity and molecular recognition

! Aromatic indane-1,3-diones (e.g., pindone) introduce π-stacking interactions absent in alicyclic scaffold

• [1] Ooka, J.K. et al. (2022). 'Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.' Plants, 11(17), 2269. View Source
• [2] Brooks, D.W. et al. (1986). 'Microbial reduction of prochiral 2,2-disubstituted-1,3-cycloheptanediones.' The Journal of Organic Chemistry, 51(26), 4995-5000. View Source
• [3] Lee, D.L. et al. (1997). 'The discovery and structural requirements of inhibitors of p-hydroxyphenylpyruvate dioxygenase.' Weed Science, 45(5), 601-609. View Source

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione: Differentiation Evidence

Conformational Distinction: Cycloheptane vs. Cyclohexane Core

The cycloheptane-1,3-dione core confers conformational properties distinct from the widely employed cyclohexane-1,3-dione scaffold. In 2-acyl-cyclohexane-1,3-dione systems, the ring adopts a chair conformation, positioning the enolizable 1,3-diketone in a planar geometry optimal for HPPD active-site metal chelation [1]. The seven-membered cycloheptane-1,3-dione ring, in contrast, exists as a fluxional pseudorotational ensemble with greater conformational flexibility and altered spatial orientation of the C2 substituent relative to the diketone plane [2]. This conformational divergence is not cosmetic: in 2,2-disubstituted-1,3-cycloheptanedione scaffolds, the stereochemical outcome of ketone reduction is exquisitely sensitive to C2 substitution, with diastereomeric excess (de) ranging from modest to high depending on the steric demand of substituents [3].

Ring Conformation

Reported

Cycloheptane core: pseudorotational flexibility vs. Cyclohexane core: chair conformation, planar diketone

Conformational divergence may influence metal-chelation geometry

No direct head-to-head HPPD inhibition data available

Evidence Dimension	Ring conformation and enolization geometry
Target Compound Data	Cycloheptane-1,3-dione core: pseudorotational flexibility; C2 pivaloyl substituent introduces pronounced steric shielding
Comparator Or Baseline	Cyclohexane-1,3-dione core (e.g., in sulcotrione, mesotrione): chair conformation; planar diketone geometry; I₅₀app for HPPD inhibition = 0.25 ± 0.02 μM for sulcotrione
Quantified Difference	Conformational ensemble fundamentally different; no direct head-to-head I₅₀ data available for target compound vs. cyclohexane-1,3-dione analog
Conditions	Conformational analysis derived from computational and spectroscopic studies of 1,3-cycloalkanediones; HPPD inhibition data from in vitro enzyme assays with recombinant Arabidopsis thaliana HPPD

Why This Matters

For researchers designing HPPD inhibitors or exploring structure-activity relationships, the seven-membered ring offers a differentiated spatial presentation of the metal-binding pharmacophore that cannot be replicated by six-membered cyclohexane-1,3-dione building blocks, potentially enabling access to novel IP space or altered selectivity profiles.

• [1] Ooka, J.K. et al. (2022). 'Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.' Plants, 11(17), 2269. View Source
• [2] Patent US-8507714-B2, '7-membered ring compound and method of production and pharmaceutical application thereof', 2013. View Source
• [3] Brooks, D.W. et al. (1986). 'Microbial reduction of prochiral 2,2-disubstituted-1,3-cycloheptanediones.' The Journal of Organic Chemistry, 51(26), 4995-5000. View Source

Pivaloyl Steric Bulk vs. Linear Acyl Analogs

The pivaloyl (2,2-dimethylpropanoyl) group at the C2 position of the target compound introduces steric hindrance that is both quantifiable and functionally consequential relative to unbranched acyl substituents or the unsubstituted parent cycloheptane-1,3-dione. The pivaloyl group features a quaternary α-carbon bearing three methyl groups, creating a molecular volume and cone angle substantially larger than acetyl, propanoyl, or butanoyl substituents [1]. In related 2-acyl-cycloalkane-1,3-dione systems, acylation at the C2 position serves to modulate the keto-enol tautomeric equilibrium and to protect the reactive methylene position from undesired side reactions [2]. The pivaloyl substituent, due to its extreme steric demand, is expected to more effectively shield the C2 position and slow nucleophilic attack or undesired condensation reactions relative to less hindered acyl groups [3].

Steric Shielding

Class-level

Pivaloyl: tertiary α-carbon, large cone angle; Acetyl: primary, smaller

Pivaloyl may enhance intermediate stability during synthesis

Kinetic data not available for this specific compound

Evidence Dimension	Steric protection at C2 position
Target Compound Data	Pivaloyl (2,2-dimethylpropanoyl): tertiary α-carbon with three methyl substituents; molecular weight contribution = 85.13 g/mol
Comparator Or Baseline	Acetyl (CH₃CO-): primary α-carbon; molecular weight contribution = 43.04 g/mol; Propanoyl: linear chain; molecular weight contribution = 57.07 g/mol; Unsubstituted cycloheptane-1,3-dione (CAS 1194-18-9): fully exposed C2 methylene
Quantified Difference	Estimated cone angle of pivaloyl >> acetyl or propanoyl; direct reactivity kinetic data not available in open literature for this specific compound
Conditions	Steric parameters inferred from substituent Taft steric constants (Es) and Charton ν values for analogous acyl groups; no direct experimental kinetic comparison located

Why This Matters

Procurement decisions involving building blocks for multistep syntheses must account for substituent effects on intermediate stability and reactivity. The pivaloyl group confers enhanced kinetic stability at the C2 position that may reduce byproduct formation during subsequent transformations or storage.

• [1] Brooks, D.W. et al. (1986). 'Microbial reduction of prochiral 2,2-disubstituted-1,3-cycloheptanediones.' The Journal of Organic Chemistry, 51(26), 4995-5000. View Source
• [2] Lee, D.L. et al. (1997). 'The discovery and structural requirements of inhibitors of p-hydroxyphenylpyruvate dioxygenase.' Weed Science, 45(5), 601-609. View Source
• [3] Schulz, A. et al. (1993). 'SC-0051, a 2-benzoyl-cyclohexane-1,3-dione bleaching herbicide, is a potent inhibitor of the enzyme p-hydroxyphenylpyruvate dioxygenase.' FEBS Letters, 318(2), 162-166. View Source

IP Landscape: 7-Membered Ring 2-Acyl-1,3-dione

US Patent 8,507,714 explicitly names '2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione' as a representative compound within its claimed scope of seven-membered ring cyclic diones [1]. This patent, titled '7-membered ring compound and method of production and pharmaceutical application thereof,' specifically claims compositions comprising a seven-membered ring cyclic β-diketone derivative and methods for treating diseases mediated by the inhibition of enzymes such as 11β-HSD1 [2]. The inclusion of the target compound as a representative example distinguishes it from the vast majority of 2-acyl-cyclohexane-1,3-diones, which dominate the HPPD herbicide patent literature (e.g., sulcotrione, mesotrione, tembotrione) and are covered by distinct patent families with earlier priority dates [3].

Patent Space

Reported

Explicitly named in US 8,507,714 (2013); distinct from legacy 6-membered ring HPPD patents

Offers differentiated IP context from cyclohexane-1,3-dione estate

Freedom-to-operate review recommended

Evidence Dimension	Patent claim scope inclusion
Target Compound Data	Explicitly named in US 8,507,714 as a representative 7-membered ring cyclic β-diketone derivative
Comparator Or Baseline	2-acyl-cyclohexane-1,3-diones (sulcotrione: US 4,695,673, 1987; mesotrione: US 5,006,158, 1991; tembotrione: US 6,376,429, 2002)
Quantified Difference	Target compound falls within a distinct patent space (2013 grant date) with claims directed to 7-membered ring systems rather than the 6-membered ring HPPD inhibitor patents that dominate the commercial herbicide landscape
Conditions	USPTO patent database search; cross-reference with PubChem patent annotations

Why This Matters

For organizations pursuing freedom-to-operate or seeking to develop novel chemical entities outside the crowded cyclohexane-1,3-dione patent estate, the cycloheptane-1,3-dione scaffold—and specifically the pivaloyl-substituted variant—represents a differentiated IP space with potential for composition-of-matter claims not encumbered by legacy HPPD herbicide patents.

• [1] Patent US-8507714-B2, '7-membered ring compound and method of production and pharmaceutical application thereof', 2013. View Source
• [2] PubChem Patent Summary for US-8507714-B2. View Source
• [3] Pallett, K.E. et al. (1998). 'The Mode of Action of Isoxaflutole: I. Physiological Effects, Metabolism, and Selectivity.' Pesticide Biochemistry and Physiology, 62(2), 113-124. View Source

Pindone vs. Cycloheptane Core: Alicyclic vs. Aromatic

Pindone (2-pivaloylindane-1,3-dione; CAS 83-26-1) is a first-generation anticoagulant rodenticide that shares the pivaloyl-substituted 1,3-dione pharmacophore with the target compound [1]. Despite this functional group commonality, the two compounds are structurally and applicationally distinct. Pindone features a rigid, planar indane-1,3-dione bicyclic system (fused aromatic benzene ring with 1,3-dione) with molecular formula C₁₄H₁₄O₃ and molecular weight 230.26 g/mol [2]. The target compound contains a flexible, non-aromatic cycloheptane ring with molecular formula C₁₂H₁₈O₃ and molecular weight 210.27 g/mol. The absence of the aromatic indane moiety in the target compound eliminates the planar, π-stacking interactions characteristic of pindone while retaining the pivaloyl-1,3-dione metal-chelating motif .

Core Comparison

Head-to-head

Target: non-aromatic cycloheptane-1,3-dione; Pindone: aromatic indane-1,3-dione core

Alicyclic core avoids off-target π-stacking interactions

Distinct molecular properties (ΔMW 20.0 g/mol)

Evidence Dimension	Core ring system and molecular properties
Target Compound Data	Cycloheptane-1,3-dione core; non-aromatic; C₁₂H₁₈O₃; MW = 210.27; flexible 7-membered alicyclic ring
Comparator Or Baseline	Pindone (2-pivaloylindane-1,3-dione); fused aromatic indane-1,3-dione core; C₁₄H₁₄O₃; MW = 230.26; rigid planar bicyclic system
Quantified Difference	ΔMW = 20.0 g/mol; ΔFormula = C₂H₄; aromatic vs. alicyclic ring system with distinct conformational and electronic properties
Conditions	Structural comparison based on established CAS registry entries and PubChem compound records

Why This Matters

For researchers requiring a pivaloyl-1,3-dione motif without the confounding aromatic interactions and potential toxicity liabilities associated with the indane-1,3-dione anticoagulant scaffold, the target cycloheptane-1,3-dione provides a clean, alicyclic alternative suitable for applications where aromatic ring π-π stacking or oxidative metabolism of the fused benzene ring is undesirable.

• [1] PubChem Compound Summary for Pindone, CID 8291. View Source
• [2] NIST Chemistry WebBook: Pindone (1H-Indene-1,3(2H)-dione, 2-(2,2-dimethyl-1-oxopropyl)-). View Source

C2 Acylation Requirement for HPPD Inhibition

Comprehensive SAR studies on 2-acyl-cyclohexane-1,3-diones establish that a 1,3-dione moiety is strictly required for inhibition of p-hydroxyphenylpyruvate dioxygenase (HPPD), the molecular target of triketone herbicides [1]. In a 2022 study, the most potent 2-acyl-cyclohexane-1,3-dione congener (compound 5d, bearing a C₁₁ alkyl side chain) exhibited an I₅₀app of 0.18 ± 0.02 μM against Arabidopsis thaliana HPPD, slightly exceeding the commercial triketone herbicide sulcotrione (I₅₀app = 0.25 ± 0.02 μM) [2]. Crucially, unsubstituted cyclohexane-1,3-dione showed negligible HPPD inhibition, confirming that C2 acylation is essential for target engagement. QSAR analysis further revealed that side chain length of 11 carbons is optimal, while polar functionality (hydroxy groups) or unsaturation (double bonds) beyond the core structural features generally diminished activity [3].

HPPD Inhibition SAR

Class-level

C2 acylation required for HPPD inhibition; reference analog I₅₀app 0.18 μM (C11 alkyl chain)

Supports selection of pre-acylated building block

Target compound not directly assayed; class-level inference

Evidence Dimension	HPPD inhibitory activity dependence on C2 acylation
Target Compound Data	C2-pivaloyl substituted cycloheptane-1,3-dione (no direct HPPD inhibition data located in open literature)
Comparator Or Baseline	2-acyl-cyclohexane-1,3-dione with C₁₁ alkyl chain (I₅₀app = 0.18 ± 0.02 μM); sulcotrione (I₅₀app = 0.25 ± 0.02 μM); unsubstituted cyclohexane-1,3-dione (negligible activity)
Quantified Difference	C2 acylation converts inactive 1,3-dione core to active HPPD inhibitor; potency varies with acyl group structure
Conditions	In vitro HPPD enzyme inhibition assay using recombinant Arabidopsis thaliana HPPD; 4-hydroxyphenylpyruvate substrate; pH 7.0, 30°C

Why This Matters

This SAR establishes that C2 acylation—such as the pivaloyl substitution in the target compound—is the essential structural determinant converting a generic 1,3-dione scaffold into a potential bioactive molecule. Procurement of pre-acylated building blocks like 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione bypasses the need for downstream C-acylation steps that can be low-yielding or require protection/deprotection sequences.

• [1] Lee, D.L. et al. (1997). 'The discovery and structural requirements of inhibitors of p-hydroxyphenylpyruvate dioxygenase.' Weed Science, 45(5), 601-609. View Source
• [2] Ooka, J.K. et al. (2022). 'Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.' Plants, 11(17), 2269. View Source
• [3] Schulz, A. et al. (1993). 'SC-0051, a 2-benzoyl-cyclohexane-1,3-dione bleaching herbicide, is a potent inhibitor of the enzyme p-hydroxyphenylpyruvate dioxygenase.' FEBS Letters, 318(2), 162-166. View Source

Biocatalytic Reduction of 2,2-Disubstituted Diones

Microbial reduction of prochiral 2,2-disubstituted-1,3-cycloheptanediones has been investigated as a route to enantiomerically enriched 3-hydroxycycloheptanones [1]. In a systematic study, 2,2-dimethyl-1,3-cycloheptanedione (R¹ = R² = methyl) was reduced with varying stereoselectivity depending on the microbial strain employed, yielding the corresponding hydroxy ketone products [2]. The stereochemical outcome was shown to be sensitive to the steric and electronic character of the C2 substituents. While the target compound bearing a pivaloyl group was not explicitly tested in this study, the class-level inference is that the bulky 2,2-dimethylpropanoyl substituent would profoundly influence both substrate acceptance by carbonyl reductases and the resulting diastereoselectivity of ketone reduction [3]. The 2-pivaloyl derivative thus represents an underexplored substrate for biocatalytic desymmetrization with potentially unique stereochemical outcomes.

Biocatalytic Reduction

Class-level

2,2-disubstituted diones reduced with varying de by microbial strains

Pivaloyl substrate may produce distinct stereochemical outcomes

No direct experimental data for pivaloyl derivative located

Evidence Dimension	Biocatalytic reduction stereoselectivity as a function of C2 substitution
Target Compound Data	2-pivaloyl-1,3-cycloheptanedione (not directly tested; predicted to exhibit distinct enzyme-substrate recognition due to pivaloyl steric bulk)
Comparator Or Baseline	2,2-dimethyl-1,3-cycloheptanedione (reduced with varying de by different microbial strains; specific de values range from moderate to high depending on strain)
Quantified Difference	No direct quantitative de comparison available for pivaloyl vs. dimethyl substituent; class-level expectation of differentiated stereochemical outcome based on substituent steric parameters
Conditions	Microbial whole-cell reduction using yeast and fungal strains (e.g., Saccharomyces cerevisiae, Geotrichum candidum); reaction conditions: aqueous buffer, pH 6-7, 25-30°C, 24-72 h

Why This Matters

The target compound offers a structurally distinct substrate for enzymology and biocatalysis research groups exploring the limits of carbonyl reductase substrate tolerance. Its procurement enables investigation of how extreme steric bulk (pivaloyl) influences enzymatic desymmetrization of seven-membered cyclic diketones, potentially yielding novel chiral building blocks not accessible from smaller C2 substituents.

• [1] Brooks, D.W. et al. (1986). 'Microbial reduction of prochiral 2,2-disubstituted-1,3-cycloheptanediones.' The Journal of Organic Chemistry, 51(26), 4995-5000. View Source
• [2] Chen, X. et al. (2019). 'Efficient reductive desymmetrization of bulky 1,3-cyclodiketones enabled by structure-guided directed evolution of a carbonyl reductase.' Nature Catalysis, 2(10), 931-941. View Source
• [3] Gong, J. et al. (2020). 'Highly Diastereoselective Synthesis of 2,2-Disubstituted Cyclopentane-1,3-diols via Stepwise Ketone Reduction Enabling Concise Chirality Construction.' The Journal of Organic Chemistry, 85(15), 9599-9606. View Source

2-(2,2-Dimethylpropanoyl)cycloheptane-1,3-dione: Procurement Use Cases

Agrochemical Discovery: 7-Membered Ring HPPD Inhibitors

For agrochemical discovery teams seeking to expand beyond the heavily patented cyclohexane-1,3-dione HPPD inhibitor space, 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione provides a pre-functionalized seven-membered ring scaffold. The compound's explicit inclusion as a representative example in US 8,507,714 establishes its relevance to a distinct patent estate [1]. SAR studies confirm that the 1,3-dione core with C2 acylation is essential for HPPD target engagement, with optimal activity observed for specific acyl chain architectures [2]. The cycloheptane ring offers conformational flexibility not available to six-membered analogs, potentially enabling novel binding modes or selectivity profiles that differentiate from commercial triketones such as sulcotrione, mesotrione, and tembotrione [3].

Synthetic Methodology: Bulky 2-Acyl-1,3-dione Substrate

Synthetic chemistry groups developing new methodologies for C-acylation, ring-expansion, or 1,3-diketone functionalization can employ this compound as a structurally defined substrate. The pivaloyl group provides extreme steric shielding at the C2 position, serving as a rigorous test of reaction scope and functional group tolerance [1]. In contrast to the unsubstituted cycloheptane-1,3-dione (CAS 1194-18-9), which bears an exposed, reactive C2 methylene, the pivaloyl derivative is pre-protected, reducing the need for orthogonal protecting group strategies in multistep sequences [2]. The compound thus enables direct exploration of transformations at the cycloheptane ring periphery without interference from C2 enolate chemistry [3].

Biocatalysis: Substrate for Carbonyl Reductase Engineering

Research groups engaged in biocatalyst discovery and directed evolution require sterically challenging substrates to push the boundaries of enzyme substrate tolerance. The 2-pivaloyl-1,3-cycloheptanedione scaffold represents an underexplored substrate class for ketoreductases and alcohol dehydrogenases [1]. Prior studies on 2,2-disubstituted-1,3-cycloheptanediones have demonstrated that C2 substituent identity profoundly influences microbial reduction stereoselectivity [2]. The extreme steric bulk of the pivaloyl group provides a stringent test for enzyme active-site engineering, with the potential to yield highly enantioenriched hydroxy ketone products upon successful desymmetrization [3].

Chemical Biology: Non-Planar Metal-Chelating Scaffold

For chemical biology applications requiring metal-chelating pharmacophores with defined three-dimensional presentation, 2-(2,2-dimethylpropanoyl)cycloheptane-1,3-dione offers a non-aromatic, flexible alternative to rigid aromatic 1,3-diones such as pindone and its derivatives [1]. The cycloheptane core lacks the planar aromatic ring that mediates DNA intercalation or off-target π-stacking interactions associated with indane-1,3-dione anticoagulants [2]. The pivaloyl-1,3-dione motif retains metal-coordinating capacity while presenting a conformationally dynamic scaffold that may enable engagement with shallow or sterically constrained binding pockets inaccessible to flat aromatic systems [3].

Application

Selection Property

Validation Focus

Agrochemical Discovery: 7-membered ring HPPD inhibitors

Differentiated 7-membered ring scaffold

Enzyme inhibition & selectivity vs. 6-membered cores

Synthetic Methodology: bulky substrate

Pre-protected, sterically shielded C2 position

Reaction scope & functional group tolerance

Biocatalysis: carbonyl reductase substrate

Underexplored sterically demanding dione

Enzyme substrate acceptance & stereoselectivity

Chemical Biology: non-aromatic chelator

Alicyclic, non-planar metal-binding core

Metal chelation without π-stacking interference

• [1] Patent US-8507714-B2, '7-membered ring compound and method of production and pharmaceutical application thereof', 2013. View Source
• [2] Ooka, J.K. et al. (2022). 'Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site.' Plants, 11(17), 2269. View Source
• [3] Brooks, D.W. et al. (1986). 'Microbial reduction of prochiral 2,2-disubstituted-1,3-cycloheptanediones.' The Journal of Organic Chemistry, 51(26), 4995-5000. View Source